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Compound of Interest

Compound Name: Praxadine

Cat. No.: B1224688 Get Quote

For researchers and professionals in the field of drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a comprehensive,

step-by-step guide to the proper disposal procedures for Praxadine, aligning with standard

laboratory safety protocols and environmental regulations. Adherence to these procedures is

critical for maintaining a safe laboratory environment and minimizing environmental impact.

Praxadine Chemical and Physical Properties
A summary of key quantitative data for Praxadine (CAS RN: 4023-00-1) is presented below.

These properties are essential for understanding the chemical's behavior and for making

informed decisions regarding its safe handling and disposal.
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Property Value

Molecular Formula C4H6N4

Molecular Weight 110.12 g/mol

Melting Point 97-101 °C[1][2]

Boiling Point 230.4°C at 760 mmHg[1][2]

Flash Point 93.1°C[1][2]

Density 1.42 g/cm³[1][2]

Vapor Pressure 0.066 mmHg at 25°C[1][2]

Storage Temperature
Keep in dark place, Inert atmosphere, Store in

freezer, under -20°C[1][2][3]

Praxadine Disposal Protocol: A Step-by-Step Guide
The following protocol is based on general best practices for chemical waste disposal and

information from the Praxadine Safety Data Sheet (SDS). The SDS for Praxadine indicates

that the material can be disposed of by a licensed chemical destruction plant or by controlled

incineration.[4] It is crucial to avoid discharging Praxadine into sewer systems or contaminating

water, food, or feed.[4]

Experimental Protocol for the Disposal of Praxadine Waste

Waste Identification and Segregation:

Isolate all waste materials containing Praxadine, including pure compound, contaminated

labware (e.g., vials, pipette tips), and solutions.

Do not mix Praxadine waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Personal Protective Equipment (PPE):
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Before handling Praxadine waste, ensure you are wearing appropriate PPE, including

safety goggles, chemical-resistant gloves, and a lab coat.

Containment of Solid Waste:

Collect solid Praxadine waste in a clearly labeled, sealable, and chemically compatible

waste container.

The label should include the chemical name ("Praxadine"), CAS number (4023-00-1), and

the appropriate hazard warnings.

Containment of Liquid Waste:

Collect liquid waste containing Praxadine in a designated, leak-proof, and sealed

container.

The container must be clearly labeled with the chemical name, concentration, and any

other components of the solution.

Disposal of Empty Containers:

Empty containers that held Praxadine should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous chemical waste.

After rinsing, the container can be punctured to prevent reuse and disposed of in a

sanitary landfill or as directed by your local regulations.[4]

Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the pickup and disposal of the contained Praxadine waste.

Provide them with accurate information about the waste composition and quantity.

Follow their specific instructions for packaging and labeling for transport.

Documentation:
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Maintain a detailed record of the amount of Praxadine waste generated and the date of its

disposal. This is crucial for regulatory compliance and laboratory safety audits.

Praxadine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Praxadine, from

waste generation to final disposal.
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In-Laboratory Procedures
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Caption: Logical workflow for the safe disposal of Praxadine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 4023-00-1,Praxadine | lookchem [lookchem.com]

2. Praxadine｜lookchem [lookchem.com]

3. Page loading... [wap.guidechem.com]

4. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Praxadine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224688#praxadine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

